Cas no 7436-07-9 (5-Nitroindane)

• Product Name: 5-Nitroindane
• CAS No: 7436-07-9
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD00003801
• CID: 565569
• PubChem ID: 81940
• Update Time: 2025-11-02

5-Nitroindane Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2,3-dihydro-1H-indene
• 1H-Indene,2,3-dihydro-5-nitro-
• 2,3-Dihydro-5-nitro-1H-indene
• 5-NITROINDANE
• 1H-Indene,2,3-dihydro-5-nitro
• 4(5)-Nitroindan
• 5-Nitroindan
• Indan,5-nitro
• 5-Nitro-indan
• DLURUQQMVLOLCP-UHFFFAOYSA-
• Indan, 5-nitro-
• AKOS022173606
• PS-3421
• InChI=1/C9H9NO2/c11-10(12)9-5-4-7-2-1-3-8(7)6-9/h4-6H,1-3H2
• 5-Nitroindan; 5-Nitroindane; beta-Nitroindan
• 7436-07-9
• EINECS 231-088-0
• 5-Nitroindan; 5-Nitroindane; -Nitroindan
• NSC 76672
• SB38538
• MFCD00003801
• NS00046750
• 1H-Indene, 2,3-dihydro-5-nitro-
• NSC-76672
• NSC76672
• SCHEMBL1715396
• DTXSID90225361
• DLURUQQMVLOLCP-UHFFFAOYSA-N
• beta-Nitroindan
• .beta.-Nitroindan
• FT-0636485
• Pentamethylcyclopebtadiene-1,2,3,4,5-pentacarboxylate
• VZ6V7FD442
• F12561
• DB-055867
• 5-Nitroindane

• MDL： MFCD00003801
• Inchi： 1S/C9H9NO2/c11-10(12)9-5-4-7-2-1-3-8(7)6-9/h4-6H,1-3H2
• InChI Key： DLURUQQMVLOLCP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)CCC2)=O

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Density: 1.2021 (rough estimate)
• Melting Point: 40.25°C
• Boiling Point: 290.25°C (rough estimate)
• Flash Point: 126.7°C
• Refractive Index: 1.5460 (estimate)
• PSA: 45.82000
• LogP: 2.60670

5-Nitroindane Security Information

• Safety Instruction： 24/25
• Hazardous Material Identification：

Additional information on 5-Nitroindane

5-Nitroindane (CAS No 7436-07-9): Properties, Applications, and Market Insights

5-Nitroindane (CAS No 7436-07-9) is a nitro-substituted indane derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, with the molecular formula C₉H₉NO₂, is a versatile intermediate in organic synthesis. Researchers and industries are increasingly exploring its potential due to its unique structural properties and reactivity. In this article, we delve into the chemical properties of 5-Nitroindane, its applications in modern chemistry, and the latest market trends surrounding this compound.

The physical and chemical properties of 5-Nitroindane make it a valuable building block in synthetic chemistry. It typically appears as a yellow to light brown crystalline powder with a melting point ranging between 80-85°C. The presence of the nitro group at the 5-position of the indane ring enhances its electrophilic character, making it a suitable candidate for various nucleophilic substitution reactions. Its solubility profile includes moderate solubility in organic solvents like ethanol, acetone, and dichloromethane, while being sparingly soluble in water. These characteristics are crucial for its utilization in pharmaceutical intermediates and fine chemical synthesis.

One of the most prominent applications of 5-Nitroindane is in the development of novel pharmaceutical compounds. Recent studies highlight its role as a precursor in the synthesis of central nervous system (CNS) active agents. The indane scaffold, combined with the nitro functionality, allows for structural modifications that can lead to biologically active molecules. For instance, derivatives of 5-Nitroindane have been investigated for their potential in treating neurological disorders, aligning with the growing interest in neuroprotective drugs and CNS therapeutics.

Beyond pharmaceuticals, 5-Nitroindane finds utility in material science and agrochemical research. Its nitro group can undergo reduction to form amino derivatives, which are pivotal in creating dyes, pigments, and advanced polymers. Additionally, agrochemical researchers are exploring its derivatives for developing new crop protection agents, addressing the global demand for sustainable agricultural solutions. This dual applicability in life sciences and industrial chemistry underscores its importance in modern research.

The market demand for 5-Nitroindane has seen a steady rise, driven by its expanding applications. According to industry reports, the compound is increasingly sourced by pharmaceutical manufacturers and research institutions worldwide. Suppliers are focusing on high-purity grades to meet the stringent requirements of drug development processes. Furthermore, the compound's role in green chemistry initiatives has attracted attention, as researchers seek eco-friendly synthetic routes. This trend aligns with the broader shift toward sustainable chemical production, making 5-Nitroindane a compound of interest for future innovations.

In conclusion, 5-Nitroindane (CAS No 7436-07-9) stands out as a multifaceted compound with significant potential across diverse fields. Its chemical properties, coupled with its applications in pharmaceuticals and materials science, position it as a key player in contemporary research. As the demand for specialty chemicals grows, 5-Nitroindane is poised to remain a focal point for scientists and industry professionals alike. Stay updated with the latest advancements to leverage its full potential in your projects.